Cas no 890013-32-8 (2-hydroxy(pyridin-4-yl)methyl-2,3-dihydro-1H-pyrrolizin-1-one)

• Product Name: 2-hydroxy(pyridin-4-yl)methyl-2,3-dihydro-1H-pyrrolizin-1-one
• CAS No: 890013-32-8
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• MDL: MFCD06255167
• CID: 5227962
• Update Time: 2025-10-28

2-hydroxy(pyridin-4-yl)methyl-2,3-dihydro-1H-pyrrolizin-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizin-1-one, 2,3-dihydro-2-(hydroxy-4-pyridinylmethyl)-
• 2-hydroxy(pyridin-4-yl)methyl-2,3-dihydro-1H-pyrrolizin-1-one

• MDL： MFCD06255167
• Inchi： 1S/C13H12N2O2/c16-12(9-3-5-14-6-4-9)10-8-15-7-1-2-11(15)13(10)17/h1-7,10,12,16H,8H2
• InChI Key： HGYHJOGYOJQYNS-UHFFFAOYSA-N
• SMILES： N12CC(C(O)C3C=CN=CC=3)C(=O)C1=CC=C2

Additional information on 2-hydroxy(pyridin-4-yl)methyl-2,3-dihydro-1H-pyrrolizin-1-one

Compound CAS No: 890013-32-8 - 2-Hydroxy(Pyridin-4-yl)methyl-2,3-Dihydro-1H-Pyrrolizin-1-One

The compound with CAS No: 890013-32-8, known as 2-Hydroxy(Pyridin-4-yl)methyl-2,3-Dihydro-1H-Pyrrolizin-1-One, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolizine derivatives, which are known for their unique structural features and potential bioactive properties. The molecule's structure comprises a pyrrolizine ring system fused with a pyridine moiety, making it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the pyrrolizine core of this compound as a key structural element responsible for its bioactivity. Researchers have explored its potential as a neuroprotective agent, demonstrating its ability to modulate oxidative stress and inflammation in neuronal cells. These findings underscore the importance of this compound in the development of therapeutic agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its biological applications, 2-Hydroxy(Pyridin-4-yl)methyl-2,3-Dihydro-1H-Pyrrolizin-1-One has shown promise in the field of material science. Its unique electronic properties make it a viable candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the scalable production of this compound, facilitating its integration into cutting-edge technologies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the compound meets the stringent requirements of both academic and industrial applications. The use of green chemistry principles in its synthesis has also been emphasized, aligning with global efforts to promote sustainable chemical practices.

From a pharmacological perspective, 2-Hydroxy(Pyridin-4-yl)methyl-2,3-Dihydro-1H-Pyrrolizin-1-One has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress in vitro, suggesting its potential utility in treating inflammatory disorders such as arthritis and cardiovascular diseases.

In conclusion, CAS No: 890013-32-8 represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application research, position it as a valuable asset in both academic and industrial settings. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.